Cas no 61140-07-6 (4-amino-8-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-7-oxopyrido[2,3-d]pyrimidine-5-carboxamide)

• Product Name: 4-amino-8-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-7-oxopyrido[2,3-d]pyrimidine-5-carboxamide
• CAS No: 61140-07-6
• MF: C₁₃H₁₅N₅O₆
• MW: 337.288102388382
• CID: 954018
• PubChem ID: 323621
• Update Time: 2025-04-19

4-amino-8-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-7-oxopyrido[2,3-d]pyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-8-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-7-oxopyrido[2,3-d]pyrimidine-5-carboxamide
• AC1L890K
• NSC285240
• NSC-285240
• 61140-07-6
• DTXSID50314548

• Inchi： 1S/C13H15N5O6/c14-10-7-4(11(15)23)1-6(20)18(12(7)17-3-16-10)13-9(22)8(21)5(2-19)24-13/h1,3,5,8-9,13,19,21-22H,2H2,(H2,15,23)(H2,14,16,17)
• InChI Key： JLTUPCOEZHGVKJ-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C(C=C(C(N)=O)C2=C(N)N=CN=C12)=O)O)O

Computed Properties

• Exact Mass: 337.10235
• Monoisotopic Mass: 337.10223322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 185Ų

Experimental Properties

• PSA: 185.12
• LogP: -1.63440